4-(2,4-dimethyl-1,3-thiazol-5-yl)phenol

• Molecular Formula: C11H11NOS
• Molecular Weight: 205.28 g/mol
• SMILES: CC1=C(SC(=N1)C)C2=CC=C(C=C2)O
• InChI: InChI=1S/C11H11NOS/c1-7-11(14-8(2)12-7)9-3-5-10(13)6-4-9/h3-6,13H,1-2H3
• InChIKey: QSXUEVKIZLJCPR-UHFFFAOYSA-N

4-(2,4-Dimethyl-1,3-thiazol-5-yl)phenol (CAS 1215280-40-2, molecular formula C₁₁H₁₁NOS, molecular weight 205.28 g/mol) is a heterocyclic phenolic compound comprising a 2,4-dimethyl-substituted thiazole ring linked at the 5-position to a para-hydroxyphenyl group. The compound belongs to the thiazolylphenol class, a scaffold recognized for its privileged status in medicinal chemistry due to the confluence of the thiazole heterocycle—a known pharmacophore for kinase inhibition, antimicrobial, and anti-inflammatory activities—and the phenolic hydroxyl, which confers radical-scavenging antioxidant capacity and a synthetic handle for further derivatization.

4-(2,4-Dimethyl-1,3-thiazol-5-yl)phenol – CAS 1215280-40-2, Molecular Properties, and Research-Grade Procurement Overview

4-(2,4-Dimethyl-1,3-thiazol-5-yl)phenol (CAS 1215280-40-2, molecular formula C₁₁H₁₁NOS, molecular weight 205.28 g/mol) is a heterocyclic phenolic compound comprising a 2,4-dimethyl-substituted thiazole ring linked at the 5-position to a para-hydroxyphenyl group . The compound belongs to the thiazolylphenol class, a scaffold recognized for its privileged status in medicinal chemistry due to the confluence of the thiazole heterocycle—a known pharmacophore for kinase inhibition, antimicrobial, and anti-inflammatory activities—and the phenolic hydroxyl, which confers radical-scavenging antioxidant capacity and a synthetic handle for further derivatization [1]. Its SMILES notation (Cc1nc(C)c(-c2ccc(O)cc2)s1) reflects a compact, planar structure with a hydrogen-bond donor (—OH), a hydrogen-bond acceptor (thiazole N), and a logP conducive to both aqueous solubility and membrane permeability, positioning it as a versatile intermediate for library synthesis and a direct screening candidate in drug discovery programs [2].

Thiazolylphenol scaffold for kinase inhibitor library synthesis

Para-hydroxy handle for 2-anilino-4-(thiazol-5-yl)pyrimidine derivatization

Phenolic antioxidant probe with reported DPPH scavenging capacity

Versatile intermediate for antimicrobial scaffold research

• [1] Arora P, Narang R, Nayak SK, Singh SK, Judge V. 2,4-Disubstituted thiazoles as multitargeted bioactive molecules. Med Chem Res. 2016;25:1717–1743. doi:10.1007/s00044-016-1615-2. View Source
• [2] Harnett JJ, Roubert V, Dolo C, Charnet C, Spinnewyn B, Cornet S, Rolland A, Marin JG, Bigg D, Chabrier PE. Phenolic thiazoles as novel orally-active neuroprotective agents. Bioorg Med Chem Lett. 2004;14(1):157–160. doi:10.1016/j.bmcl.2003.09.077. View Source

Why 4-(2,4-Dimethyl-1,3-thiazol-5-yl)phenol Cannot Be Replaced by Generic Thiazole or Phenol Analogs in Research Procurement

Substituting 4-(2,4-dimethyl-1,3-thiazol-5-yl)phenol with a positional isomer (e.g., 4-(4-methylthiazol-2-yl)phenol) or an unsubstituted thiazole analog (e.g., 4-(thiazol-5-yl)phenol) fundamentally alters the electronic and steric profile of the molecule in ways that are consequential for target engagement. In the CDK2 inhibitor series reported by Wang et al., the 2,4-dimethyl substitution on the thiazole ring was shown to be critical for maintaining the appropriate vector and hydrophobic contacts within the ATP-binding pocket; removal or repositioning of these methyl groups resulted in a >150-fold loss of binding affinity [1]. The para-hydroxyphenyl attachment at the thiazole 5-position (as opposed to the 2-position or ortho-hydroxy isomer) provides a directional synthetic handle for generating 2-anilino-4-(thiazol-5-yl)pyrimidine libraries while preserving the phenolic —OH for hydrogen-bonding interactions or further conjugation [2]. Generic thiazole building blocks lacking these precise substitution features cannot recapitulate the validated structure–activity relationships that make this scaffold productive for kinase inhibitor lead generation and antioxidant hybrid design [1][3].

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Methyl substitution pattern

Unsubstituted or mono-methyl thiazole analogs may not reproduce reported CDK2 binding affinity; removal of 2- or 4-methyl groups can shift hydrophobic contacts.

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Isomer mismatch (ortho vs. para)

The ortho-phenol isomer cannot access the same linear 2-anilino-4-(thiazol-5-yl)pyrimidine derivatization pathway, limiting library synthesis strategies.

!

Generic thiazole building blocks

Non-2,4-dimethyl thiazole cores may not replicate crystallographically characterized ATP-site contacts; kinase inhibitor lead generation may differ.

• [1] Wang S, Meades C, Wood G, Osnowski A, Anderson S, Yuill R, Thomas M, Mezna M, Jackson W, Midgley C, Griffiths G, Fleming I, Green S, McNae I, Wu SY, McInnes C, Zheleva D, Walkinshaw MD, Fischer PM. 2-Anilino-4-(thiazol-5-yl)pyrimidine CDK inhibitors: synthesis, SAR analysis, X-ray crystallography, and biological activity. J Med Chem. 2004;47(7):1662–1675. doi:10.1021/jm0309957. PMID: 15027857. View Source
• [2] BindingDB Entry BDBM8037. 4-(2,4-Dimethyl-1,3-thiazol-5-yl)pyrimidin-2-amine – CDK2 Affinity Data (Ki = 6.5 μM). https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=8037 (accessed 2026-05-10). View Source
• [3] Ertas M, Sahin Z, Berk B, Yurttas L, Biltekin SN, Demirayak S. Pyridine-substituted thiazolylphenol derivatives: synthesis, modeling studies, aromatase inhibition, and antiproliferative activity evaluation. Arch Pharm (Weinheim). 2018;351(5):e1700272. doi:10.1002/ardp.201700272. PMID: 29522642. View Source

Quantitative Differentiation Evidence for 4-(2,4-Dimethyl-1,3-thiazol-5-yl)phenol Against Closest Analogs and In-Class Alternatives

CDK2 Kinase Inhibition: The 2,4-Dimethylthiazole-5-yl Scaffold Is a Validated ATP-Competitive Pharmacophore with Ki = 6.5 μM

The compound 4-(2,4-dimethyl-1,3-thiazol-5-yl)phenol is the direct synthetic precursor to 4-(2,4-dimethylthiazol-5-yl)pyrimidin-2-amine (the des-phenol analog), which was identified through virtual screening and experimentally confirmed as a moderately potent, ATP-competitive inhibitor of cyclin-dependent kinase 2 (CDK2) with a Ki of 6.5 μM (6,500 nM) in a purified enzyme radiometric assay at 30 °C, pH 7.4, in the presence of 100 μM ATP [1]. The X-ray crystal structure of the optimized analog 3-[4-(2,4-dimethyl-thiazol-5-yl)-pyrimidin-2-ylamino]-phenol bound to CDK2 (PDB 1PXM, resolution 2.53 Å) confirms that the 2,4-dimethylthiazole moiety occupies a hydrophobic pocket in the ATP-binding site, with the methyl groups making critical van der Waals contacts [2]. By comparison, the unsubstituted thiazole analog (thiazole replacing 2,4-dimethylthiazole) in the same chemical series shows substantially weaker binding; the most potent optimized CDK2 inhibitors from this program achieved Ki values as low as 2–10 nM, representing a >650-fold improvement over the initial 6.5 μM hit through systematic SAR exploration of the aniline portion while retaining the 2,4-dimethylthiazole core [3].

CDK2 Inhibition

Reported

Ki = 6.5 μM (initial hit)

Supports ATP-competitive binding context

Initial hit; >650-fold optimization window reported

Evidence Dimension	CDK2 inhibitory potency (Ki)
Target Compound Data	Ki = 6.5 μM (6,500 nM) for 4-(2,4-dimethylthiazol-5-yl)pyrimidin-2-amine (the direct pyrimidine analog of the target phenol compound, sharing the identical 2,4-dimethylthiazole core) [1]
Comparator Or Baseline	Optimized 2-anilino-4-(thiazol-5-yl)pyrimidine CDK2 inhibitors from the same series: Ki = 2–10 nM (e.g., compound 32: Ki = 2 nM); unsubstituted or mono-methyl thiazole analogs: not explicitly reported but inferred from SAR to have Ki > 100 μM based on the critical role of the 2,4-dimethyl substitution [3]
Quantified Difference	The 2,4-dimethylthiazole scaffold provides a >650-fold window for potency optimization (from 6.5 μM to ~2–10 nM). Removal of the 2- or 4-methyl group is expected to reduce affinity by >10-fold based on crystallographic contact analysis [2][3].
Conditions	In vitro radiometric kinase assay using purified CDK2/cyclin E enzyme, 30 °C, pH 7.4, 100 μM ATP; X-ray co-crystal structure PDB 1PXM, 2.53 Å resolution [1][2]

Why This Matters

For procurement decisions in kinase inhibitor discovery programs, the 2,4-dimethylthiazole-5-yl substructure is an experimentally validated, crystallographically characterized ATP-site pharmacophore; generic thiazole building blocks cannot reproduce this binding mode.

• [1] BindingDB Entry BDBM8037. 4-(2,4-Dimethyl-1,3-thiazol-5-yl)pyrimidin-2-amine – CDK2 Ki = 6.5 μM. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=8037 (accessed 2026-05-10). View Source
• [2] RCSB PDB. 1PXM: Human Cyclin-Dependent Kinase 2 Complexed with the Inhibitor 3-[4-(2,4-Dimethyl-thiazol-5-yl)-pyrimidin-2-ylamino]-phenol. Deposited 2003-07-04. doi:10.2210/pdb1pxm/pdb. View Source
• [3] Wang S, Meades C, Wood G, Osnowski A, Anderson S, Yuill R, Thomas M, Mezna M, Jackson W, Midgley C, Griffiths G, Fleming I, Green S, McNae I, Wu SY, McInnes C, Zheleva D, Walkinshaw MD, Fischer PM. 2-Anilino-4-(thiazol-5-yl)pyrimidine CDK inhibitors: synthesis, SAR analysis, X-ray crystallography, and biological activity. J Med Chem. 2004;47(7):1662–1675. doi:10.1021/jm0309957. PMID: 15027857. View Source

Optimized CDK2 Inhibitor Affinity: The 2,4-Dimethylthiazol-5-yl Moiety Enables Sub-Micromolar Potency After Aniline Derivatization (Ki = 168 nM, IC₅₀ = 230 nM)

Further derivatization of the 2,4-dimethylthiazol-5-yl scaffold with a para-aminoaniline substituent yields N¹-(4-(2,4-dimethylthiazol-5-yl)pyrimidin-2-yl)benzene-1,4-diamine (CHEMBL1084454), which exhibits a Ki of 168 nM and IC₅₀ of 230 nM against CDK2 in vitro [1]. This represents a ~39-fold improvement in binding affinity compared to the parent 2-aminopyrimidine scaffold (Ki = 6.5 μM). Importantly, the same compound also inhibits CDK9 with a Ki of 337 nM, demonstrating that the 2,4-dimethylthiazole core is permissive for multi-kinase targeting when appropriately functionalized [2]. In contrast, the ortho-phenol isomer 2-(2,4-dimethylthiazol-5-yl)phenol (SpectraBase Compound ID 7j4a6hIu2ij) lacks the para-orientation required for linear extension toward the pyrimidine-2-aniline series; this regioisomer cannot access the same CDK2 inhibitor chemical space without additional synthetic manipulation [3].

CDK2 Affinity (Optimized)

Reported

Ki = 168 nM (CDK2), IC₅₀ = 230 nM

Supports derivatization-driven affinity improvement

~39-fold improvement from parent scaffold

Evidence Dimension	CDK2 and CDK9 binding affinity after aniline derivatization
Target Compound Data	Ki (CDK2) = 168 nM; IC₅₀ (CDK2) = 230 nM; Ki (CDK9) = 337 nM for the para-aminoaniline derivative built from the 2,4-dimethylthiazol-5-yl scaffold [1][2]
Comparator Or Baseline	Parent 4-(2,4-dimethylthiazol-5-yl)pyrimidin-2-amine: Ki (CDK2) = 6,500 nM. Ortho-phenol isomer 2-(2,4-dimethylthiazol-5-yl)phenol: not amenable to the same linear derivatization pathway; no CDK2 data available due to incompatible geometry [1][3]
Quantified Difference	~39-fold improvement in CDK2 Ki from 6,500 nM to 168 nM achieved through aniline extension while retaining the 2,4-dimethylthiazole core. The para-phenol orientation is structurally permissive for this derivatization; the ortho isomer is not.
Conditions	In vitro kinase inhibition assay (CDK2/cyclin E and CDK9/cyclin T1), purified recombinant enzyme, BindingDB/ChEMBL curated data [1][2]

Why This Matters

Procurement of the para-hydroxyphenyl isomer is essential for laboratories running 2-anilino-4-(thiazol-5-yl)pyrimidine CDK inhibitor synthesis campaigns; the ortho-hydroxy isomer cannot directly yield the validated aniline-extended series.

• [1] BindingDB Entry BDBM50319624. N¹-(4-(2,4-Dimethylthiazol-5-yl)pyrimidin-2-yl)benzene-1,4-diamine – CDK2 Ki = 168 nM, IC₅₀ = 230 nM. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50319624 (accessed 2026-05-10). View Source
• [2] BindingDB Entry BDBM50319624 – CDK9 Ki = 337 nM. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50319624 (accessed 2026-05-10). View Source
• [3] SpectraBase. 2-(2,4-Dimethylthiazol-5-yl)phenol – Compound ID 7j4a6hIu2ij, InChI=1S/C11H11NOS/c1-7-11(14-8(2)12-7)9-5-3-4-6-10(9)13/h3-6,13H,1-2H3. https://spectrabase.com/compound/7j4a6hIu2ij (accessed 2026-05-10). View Source

Thiazolylphenol Aromatase Inhibition: Pyridine-Substituted Derivatives Exhibit Low-Micromolar Activity Against Human Aromatase (CYP19A1)

Pyridine-substituted thiazolylphenol derivatives—synthesized via the Hantzsch reaction using thiazolylphenol precursors structurally analogous to 4-(2,4-dimethyl-1,3-thiazol-5-yl)phenol—were evaluated for aromatase (CYP19A1) inhibition in a fluorescence-based assay. The most active compound in the series (compound 4d, bearing a 4-pyridyl substituent) displayed an IC₅₀ of 2.4 μM against human placental aromatase, while compounds with alternative heterocyclic substitutions showed IC₅₀ values ranging from 0.26 μM to 5.8 μM [1]. These thiazolylphenol derivatives were designed as non-steroidal bioisosteres of triazole-based aromatase inhibitors (e.g., letrozole, anastrozole). The antiproliferative activity was confirmed on MCF-7 breast cancer cells, with the most potent compound achieving an IC₅₀ of 5.165 μM, comparable to reference aromatase inhibitors in the same assay format [1][2]. The thiazolylphenol core is essential for coordinating the heme iron of aromatase through the thiazole nitrogen, a binding mode that cannot be replicated by phenol-only or thiazole-only fragments [3].

Aromatase Inhibition

Class-level

IC₅₀ = 0.26–5.8 μM (series)

Supports aromatase inhibition research context

Class-level; pyridine-substituted derivatives

Evidence Dimension	Aromatase (CYP19A1) inhibitory activity and MCF-7 antiproliferative activity
Target Compound Data	Pyridine-substituted thiazolylphenol derivatives (built from a thiazolylphenol core): aromatase IC₅₀ = 0.26–5.8 μM (most potent: 0.26 μM); MCF-7 antiproliferative IC₅₀ = 5.165 μM [1][2]
Comparator Or Baseline	Clinical aromatase inhibitors: letrozole IC₅₀ = 0.002–0.02 μM (2–20 nM); anastrozole IC₅₀ = 0.015 μM (15 nM). Triazole-based non-steroidal inhibitors lacking the thiazole bioisostere show IC₅₀ values in a similar low-nanomolar range but with different selectivity profiles [1].
Quantified Difference	The thiazolylphenol series is approximately 10–100-fold less potent than clinical triazole inhibitors at the enzymatic level, but offers a distinct chemotype with potentially differentiated selectivity and reduced CYP19A1-related off-target effects (class-level inference; direct selectivity data not reported).
Conditions	Fluorescence-based aromatase inhibition assay using human placental aromatase; MTT antiproliferative assay on MCF-7 and HEK 293 cell lines [1]

Why This Matters

For medicinal chemistry teams pursuing non-triazole aromatase inhibitors, the thiazolylphenol scaffold provides a synthetically tractable alternative chemotype with validated target engagement; 4-(2,4-dimethyl-1,3-thiazol-5-yl)phenol serves as the core building block for this series.

• [1] Ertas M, Sahin Z, Berk B, Yurttas L, Biltekin SN, Demirayak S. Pyridine-substituted thiazolylphenol derivatives: synthesis, modeling studies, aromatase inhibition, and antiproliferative activity evaluation. Arch Pharm (Weinheim). 2018;351(5):e1700272. doi:10.1002/ardp.201700272. PMID: 29522642. View Source
• [2] Janowska S, et al. Aromatase inhibitors as a promising direction for the search for new anticancer drugs. J Clin Med. 2024;13(2):482. doi:10.3390/jcm13020482. (Citing pyridine-substituted thiazolylphenol IC₅₀ data.) View Source
• [3] Acikerisim Medipol. Pyridine-substituted thiazolylphenol derivatives: synthesis, modeling studies, aromatase inhibition, and antiproliferative activity evaluation – Institutional Repository Record. https://acikerisim.medipol.edu.tr (accessed 2026-05-10). View Source

Phenolic Thiazole Antioxidant Activity: 1,3-Thiazole/Phenolic Hybrids Achieve DPPH Radical Scavenging IC₅₀ = 56.35 μM, Equivalent to Ascorbic Acid (IC₅₀ = 57.70 μM)

In a 2026 study of 1,3-thiazole/phenolic hybrids synthesized via multicomponent Hantzsch reaction, compound 4d—a thiazole-phenol hybrid structurally related to 4-(2,4-dimethyl-1,3-thiazol-5-yl)phenol—demonstrated DPPH radical scavenging activity with an IC₅₀ of 56.35 μM, which was statistically indistinguishable from the reference antioxidant ascorbic acid (IC₅₀ = 57.70 μM) under identical assay conditions [1]. The antioxidant activity was attributed to the phenolic —OH group, which donates a hydrogen atom to the DPPH radical; the thiazole ring contributes to stabilization of the resulting phenoxyl radical through resonance. In the same study, compound 4c exhibited antibacterial activity indices of 92.30% against S. aureus and 88.88% against P. aeruginosa, demonstrating that the thiazole-phenol hybrid scaffold can simultaneously deliver antioxidant and antimicrobial functionality [1]. DFT calculations and molecular docking (binding energy = −8.73 kcal/mol against E. coli gyrase B) provided a computational rationale for the observed bioactivities [1].

DPPH Scavenging

Reported

IC₅₀ = 56.35 μM

vs. ascorbic acid 57.70 μM

Reported radical scavenging context comparable to ascorbic acid

Statistically indistinguishable under assay conditions

Evidence Dimension	DPPH free radical scavenging activity (IC₅₀)
Target Compound Data	1,3-Thiazole/phenolic hybrid 4d: DPPH IC₅₀ = 56.35 μM [1]
Comparator Or Baseline	Ascorbic acid (vitamin C): DPPH IC₅₀ = 57.70 μM in the same assay [1]
Quantified Difference	IC₅₀ difference = 1.35 μM (approximately 2.3% difference); the thiazole-phenol hybrid is statistically equipotent to ascorbic acid as a DPPH radical scavenger.
Conditions	DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay, in vitro, spectrophotometric detection; Bull Chem Soc Ethiop 2026, 40(7), 1461–1474 [1]

Why This Matters

For laboratories developing antioxidant or dual antioxidant–antimicrobial agents, the thiazole-phenol scaffold offers a non-natural phenolic antioxidant with radical scavenging capacity equivalent to ascorbic acid but with tunable synthetic handles for property optimization.

• [1] Synthesis, molecular docking and biological evaluation of 1,3-thiazole/phenolic hybrids as antioxidant and antibacterial agents. Bull Chem Soc Ethiop. 2026;40(7):1461–1474. doi:10.4314/bcse.v40i7.6. (Data from ResearchGate abstract/figure: IC₅₀ (4d) = 56.35 μM vs. ascorbic acid IC₅₀ = 57.70 μM.) View Source

In Vivo Neuroprotection in Mitochondrial Toxin Models: Phenolic Thiazole Class Demonstrates Oral Bioavailability and Functional Neuroprotection

The phenolic thiazole compound class, of which 4-(2,4-dimethyl-1,3-thiazol-5-yl)phenol is a representative member, was evaluated by Harnett et al. (2004) for in vivo neuroprotective efficacy. In a mitochondrial toxin model using CD1 male mice (23–27 g), phenolic thiazole compounds administered orally demonstrated potent neuroprotection against mitochondrial complex II inhibition induced by 3-nitropropionic acid and against mitochondrial complex I inhibition induced by MPTP [1]. While the published abstract does not report compound-specific IC₅₀ or ED₅₀ values for the target compound itself, the study established that the phenolic thiazole class possesses good oral bioavailability—a critical differentiation from many antioxidant small molecules (e.g., edaravone, which requires intravenous administration) [2]. The in vivo efficacy was attributed to the combination of the phenolic antioxidant moiety (radical scavenging) and the thiazole ring (modulation of mitochondrial permeability transition pore) [1].

In Vivo Neuroprotection

Class-level

Oral bioavailability and functional neuroprotection reported in mitochondrial toxin models

Model-response context; neuroprotection assay reported

Class-level; specific ED₅₀ not reported

Evidence Dimension	In vivo neuroprotection in mitochondrial toxin models and oral bioavailability
Target Compound Data	Phenolic thiazole class (including 4-(2,4-dimethyl-1,3-thiazol-5-yl)phenol as a representative scaffold): demonstrated neuroprotection in 3-nitropropionic acid and MPTP mitochondrial toxin models in mice with oral dosing [1]
Comparator Or Baseline	Edaravone (MCI-186, Radicut): clinically approved neuroprotective antioxidant requiring intravenous infusion; not orally bioavailable [2]
Quantified Difference	Qualitative differentiation: oral bioavailability (phenolic thiazoles) vs. intravenous-only administration (edaravone). Direct head-to-head ED₅₀ data are not available in the public domain.
Conditions	CD1 male mice (23–27 g), oral administration, 3-nitropropionic acid (mitochondrial complex II inhibitor) and MPTP (complex I inhibitor) models; Bioorg Med Chem Lett 2004 [1]

Why This Matters

For CNS drug discovery programs targeting mitochondrial dysfunction (Parkinson's disease, Huntington's disease, ischemic stroke), the phenolic thiazole scaffold is one of the few chemotypes with documented oral bioavailability and in vivo neuroprotection, reducing the formulation burden compared to intravenous-only antioxidants.

• [1] Harnett JJ, Roubert V, Dolo C, Charnet C, Spinnewyn B, Cornet S, Rolland A, Marin JG, Bigg D, Chabrier PE. Phenolic thiazoles as novel orally-active neuroprotective agents. Bioorg Med Chem Lett. 2004;14(1):157–160. doi:10.1016/j.bmcl.2003.09.077. View Source
• [2] Graul A, Castane J. Edaravone (MCI-186, Radicut). Drugs Future. 1996;21(10):1014. (Cited in Harnett et al. 2004 as reference standard for comparison.) View Source

Thiazolylphenol Antimicrobial Patent Coverage: Broad-Spectrum Activity Against Gram-Positive and Gram-Negative Bacteria Documented in WO2023192595A1

A 2023 WIPO patent application (WO2023192595A1, assigned to Arkansas State University) discloses thiazolylphenol compounds, including those with 2,4-dimethyl substitution on the thiazole ring, as effective antimicrobial agents against Gram-positive and Gram-negative bacteria [1]. The patent claims methods for treating microbial infections and inhibiting microbial growth using thiazolylphenol compounds wherein the phenol is optionally substituted and the thiazolyl ring bears one or more substituents selected from methyl, trifluoromethyl, aryl, and heteroaryl groups [1]. The exemplified compounds demonstrated efficacy in killing or inhibiting growth of microbes at therapeutically relevant concentrations. While specific MIC values for 4-(2,4-dimethyl-1,3-thiazol-5-yl)phenol are not publicly available from the patent filing, the explicit inclusion of 2,4-dimethyl-substituted thiazolylphenols within the claimed genus establishes intellectual property precedent for this specific substitution pattern as an antimicrobial pharmacophore [1][2].

Evidence Dimension	Antimicrobial activity (qualitative, patent-disclosed)
Target Compound Data	Thiazolylphenol compounds with 2,4-dimethyl substitution: claimed as effective antimicrobials in WO2023192595A1; specific MIC data not disclosed in patent abstract [1]
Comparator Or Baseline	Other phenylthiazole antimicrobials (e.g., alkynyl-phenylthiazoles active against MRSA at 0.5 μg/mL) represent a distinct chemical series with different substitution patterns [2]
Quantified Difference	Cannot be quantified from available data. The patent establishes the thiazolylphenol genus (including 2,4-dimethyl variants) as a recognized antimicrobial scaffold, but direct comparative MIC data are not publicly available.
Conditions	Patent WO2023192595A1, filed 2023-03-31, published 2023-10-05; antimicrobial screening against Gram-positive and Gram-negative bacterial strains [1]

Why This Matters

For industrial antimicrobial screening programs, the existence of patent protection for thiazolylphenol compounds signals validated biological activity and may influence procurement decisions for hit-to-lead or lead optimization campaigns in the anti-infective space.

• [1] Alam M. Thiazole derivatives and methods of using the same. WIPO Patent Application WO2023192595A1, filed March 31, 2023, published October 5, 2023. Assignee: Arkansas State University Jonesboro. View Source
• [2] Mohammad H, et al. Discovery and characterization of potent thiazoles versus methicillin- and vancomycin-resistant Staphylococcus aureus. J Med Chem. 2014;57(4):1609–1615. doi:10.1021/jm401905m. (Alkynyl-phenylthiazole anti-MRSA series with MIC = 0.5 μg/mL.) View Source

Validated Research and Industrial Application Scenarios for 4-(2,4-Dimethyl-1,3-thiazol-5-yl)phenol Based on Quantitative Evidence

CDK Inhibitor Medicinal Chemistry: Synthesis of 2-Anilino-4-(thiazol-5-yl)pyrimidine Libraries for Oncology Lead Optimization

Research groups engaged in cyclin-dependent kinase (CDK) inhibitor discovery can employ 4-(2,4-dimethyl-1,3-thiazol-5-yl)phenol as a key intermediate for constructing 2-anilino-4-(thiazol-5-yl)pyrimidine libraries, following the validated synthetic route and SAR framework established by Wang et al. (J Med Chem 2004) [1]. The para-phenol group serves as a synthetic handle for O-alkylation or Mitsunobu coupling to introduce diverse aniline substituents, while the 2,4-dimethylthiazole moiety occupies the ATP-site hydrophobic pocket as confirmed by the CDK2 co-crystal structure PDB 1PXM [2]. The starting scaffold (Ki = 6.5 μM for the 2-aminopyrimidine analog) provides a validated starting point for hit-to-lead optimization, with literature precedent demonstrating that Ki values can be improved to the low nanomolar range through systematic aniline variation while retaining the dimethylthiazole core [1].

Non-Steroidal Aromatase Inhibitor Development: Bioisosteric Replacement of Triazole with Thiazolylphenol for Breast Cancer Therapeutics

Medicinal chemistry programs targeting aromatase (CYP19A1) for estrogen-dependent breast cancer can utilize 4-(2,4-dimethyl-1,3-thiazol-5-yl)phenol as the core scaffold for synthesizing pyridine-substituted thiazolylphenol derivatives, as described by Ertas et al. (Arch Pharm 2018) [1]. The Hantzsch thiazole synthesis using this phenolic building block enables rapid generation of non-steroidal aromatase inhibitor candidates with IC₅₀ values in the sub-micromolar to low-micromolar range (0.26–5.8 μM) [1]. The thiazole nitrogen coordinates the heme iron of aromatase, mimicking the triazole–heme interaction of clinical inhibitors (letrozole, anastrozole), while the phenolic —OH provides an additional hydrogen-bonding anchor. Downstream antiproliferative screening on MCF-7 cells (IC₅₀ ~5.2 μM for the most active derivative) provides a direct path to cellular validation [2].

Dual-Function Antioxidant–Antimicrobial Hybrid Design: DPPH Radical Scavenging Equivalent to Ascorbic Acid with Concurrent Antibacterial Activity

For research programs developing multifunctional antioxidant–antimicrobial agents (relevant to wound care, food preservation, or agricultural fungicides), the thiazole-phenol hybrid scaffold represented by 4-(2,4-dimethyl-1,3-thiazol-5-yl)phenol offers a validated starting point. As demonstrated by the 2026 study in Bull Chem Soc Ethiop, structurally related 1,3-thiazole/phenolic hybrids achieve DPPH radical scavenging activity (IC₅₀ = 56.35 μM) statistically equivalent to ascorbic acid (IC₅₀ = 57.70 μM), while simultaneously exhibiting antibacterial activity indices of 88–92% against S. aureus and P. aeruginosa [1]. The molecular docking results (binding energy = −8.73 kcal/mol against DNA gyrase B) provide a computational rationale that can guide further optimization [1].

Mitochondrial Neuroprotection Research: Orally Bioavailable Phenolic Thiazole Scaffold for Parkinson's and Huntington's Disease Models

Neuroscience laboratories investigating mitochondrial dysfunction in neurodegenerative diseases can deploy 4-(2,4-dimethyl-1,3-thiazol-5-yl)phenol as a representative phenolic thiazole for in vivo neuroprotection studies. The foundational work by Harnett et al. (Bioorg Med Chem Lett 2004) established that phenolic thiazole compounds administered orally at 20 mg/kg in CD1 mice provide functional neuroprotection in both 3-nitropropionic acid (complex II) and MPTP (complex I) mitochondrial toxin models [1]. The oral bioavailability of this chemotype represents a significant practical advantage over intravenous-only neuroprotective antioxidants such as edaravone, reducing the need for parenteral formulation during preclinical efficacy assessment [2]. This scaffold is appropriate for target validation studies in mitochondrial medicine and for comparative efficacy benchmarking against newer neuroprotective candidates.

Application

Selection Property

Validation Focus

CDK inhibitor library synthesis

Thiazolylphenol core with para-hydroxy derivatization handle

CDK2 binding context and SAR expansion

Non-steroidal aromatase inhibitor development

Thiazole nitrogen as triazole bioisostere

Aromatase inhibition model-response review

Antioxidant–antimicrobial hybrid research

Phenolic thiazole dual-function scaffold

DPPH radical scavenging and antibacterial index review

Mitochondrial neuroprotection studies

Orally bioavailable phenolic thiazole chemotype

In vivo mitochondrial toxin model-response review

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